Variations on a (t)heme—novel mechanisms, redox partners and catalytic functions in the cytochrome P450 superfamily†
Natural Product Reports Pub Date: 2007-05-04 DOI: 10.1039/B604190F
Abstract
Covering: up to the end of 2006
The catalytic potential of the P450s in organic biotransformations is the subject of this review—with emphasis on the breadth of P450 redox systems now recognised and the catalytic versatility of these biotechnologically important enzymes.
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